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Compound of Interest

Compound Name: AL-272

Cat. No.: B1665676

Disclaimer: The designation "AL-272" is not uniquely and consistently defined in publicly
available chemical and safety databases. This guide provides disposal procedures for two
plausible interpretations based on search results: a complex chemical mixture analogous to the
commercial product Loctite 272, and a common laboratory chemical, Aluminum Oxide.
Researchers, scientists, and drug development professionals must first positively identify the
chemical substance designated as AL-272 within their institution and consult their site-specific
Environmental Health and Safety (EHS) department for definitive disposal protocols.

This document provides essential safety and logistical information, including operational and
disposal plans, to serve as a preferred source for laboratory safety and chemical handling.

Scenario 1: AL-272 as a Complex Chemical Mixture
(e.g., Loctite 272)

Commercial products are often complex mixtures. Based on the Safety Data Sheet (SDS) for

Loctite 272, a high-strength threadlocker, its primary hazardous components include aromatic
dimethacrylate ester, maleimide resin, hydroxyalkyl methacrylate, and cumene hydroperoxide.
Due to these components, this type of chemical mixture must be treated as hazardous waste.

Data Presentation: Hazardous Components of a Loctite
272-type Mixture
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Disposal
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Dispose of as
Aromatic ) o hazardous chemical
_ 24448-20-2 Skin and eye irritant
dimethacrylate ester waste. Do not pour
down the drain.
Treat as hazardous
waste. Can be
o _ May cause allergic deactivated by
Maleimide Resin 3006-93-7 ) ) ) ) )
skin reaction reacting with a thiol-
containing compound.
[1]
) Treat as hazardous
Causes serious eye . _
o waste. Incineration at
Hydroxyalkyl irritation, may cause o
27813-02-1 ] ] an approved facility is
methacrylate an allergic skin
) a recommended
reaction _
disposal method.[2]
o Must be disposed of
Toxic if inhaled,
) as hazardous waste.
Cumene causes severe skin o
] 80-15-9 [3][4] Do not mix with
hydroperoxide burns and eye

damage

combustible materials.

[5]

Step-by-Step Disposal Procedures for AL-272 (as a
Chemical Mixture)

» Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including chemical-resistant gloves (e.qg., nitrile), safety goggles, and a lab coat.

e Waste Segregation and Collection:

o Liquid Waste: Collect all liquid waste containing AL-272 in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled "Hazardous

Waste" with the full chemical name and a description of its components.
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o Solid Waste: All materials contaminated with AL-272, such as pipette tips, gloves, and
absorbent paper, must be collected in a separate, sealed container or heavy-duty plastic
bag, also labeled as "Hazardous Waste."

o Storage: Store the hazardous waste containers in a designated Satellite Accumulation Area
(SAA). This area must be under the control of the generator, at or near the point of
generation. Ensure incompatible chemicals are segregated.

o Decontamination of Empty Containers: The original AL-272 container must be triple-rinsed
with a suitable solvent (e.g., acetone or ethanol). The rinsate from the first rinse must be
collected and disposed of as hazardous liquid waste. Subsequent rinses may be permissible
for drain disposal depending on local regulations, but it is best practice to collect all rinsates
as hazardous waste. After triple-rinsing and allowing it to air-dry in a fume hood, the
container can be disposed of as regular waste after the label has been defaced.

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of
the waste. Provide them with a detailed description of the waste's composition. Never pour
this type of chemical waste down the drain or dispose of it in the regular trash.[6]

Scenario 2: AL-272 as Aluminum Oxide

Aluminum oxide (Al203) is a common abrasive and adsorbent used in laboratory settings.
While its SDS often indicates that it is not classified for physical or health hazards under the
Globally Harmonized System (GHS), it is still crucial to follow proper disposal procedures to
minimize risks, particularly from fine dust inhalation.[7] Some regulations may require it to be
managed as a "Dangerous Waste".

Data Presentation: Properties of Aluminum Oxide
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Property Value

Chemical Formula Al203

CAS Number 1344-28-1

Physical State White, crystalline powder

] Inhalation of dust can cause respiratory
Primary Hazard oo
irritation.[7]

Step-by-Step Disposal Procedures for AL-272 (as
Aluminum Oxide)

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
glasses, and a lab coat. If there is a risk of generating dust, a NIOSH-approved respirator is
recommended.

Waste Determination: Although generally considered non-hazardous, it is the generator's
responsibility to determine if the waste is hazardous.[3] If the aluminum oxide has been used
in a process where it has become contaminated with hazardous substances, it must be

treated as hazardous waste.
Waste Collection:

o Solid Waste: Collect dry aluminum oxide waste in a clearly labeled, sealed container to
prevent dust from becoming airborne.[7]

o Contaminated Materials: Any materials, such as wipes or weighing paper, contaminated
with aluminum oxide should be placed in the same sealed container.

Disposal of Non-Hazardous Aluminum Oxide:

o Solid Waste: If determined to be non-hazardous, solid aluminum oxide waste can typically
be disposed of in the regular trash, provided it is in a sealed container.[7] However, always
confirm with your institution's EHS guidelines, as some may require it to be disposed of
through their chemical waste program.[3]
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o Liquid Suspensions: For non-hazardous aqueous suspensions of aluminum oxide, some
institutional guidelines may permit disposal down the sanitary sewer with copious amounts
of water.[1] However, this is highly dependent on local regulations, and you must consult
your EHS department before doing so. It is generally not recommended to pour solids
down the drain.

» Disposal of Hazardous (Contaminated) Aluminum Oxide: If the aluminum oxide is
contaminated with hazardous materials, it must be disposed of following the procedures for

hazardous chemical waste outlined in Scenario 1.

Mandatory Visualization: Chemical Waste Disposal
Workflow

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemical waste.
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Chemical Waste Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of chemical waste.
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Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental research. The procedures outlined are based on established safety protocols and
regulatory guidelines for chemical waste management. For specific experimental protocols
involving "AL-272," researchers must develop a standard operating procedure (SOP) that
includes a detailed waste disposal plan in consultation with their institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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